2-Bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-amine
Overview
Description
“2-Bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-amine” is a chemical compound with the molecular formula C7H9BrN2S . It is related to the compound “tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate”, which has a molecular weight of 333.25 .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, the reaction of 2-bromodimedone with cyanothioacetamide has been used to synthesize 4,5,6,7-tetrahydrobenzo[d]-thiazol-2-yl derivatives .Molecular Structure Analysis
The InChI code for the related compound “tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate” is 1S/C12H17BrN2O2S/c1-12(2,3)17-11(16)14-7-4-5-8-9(6-7)18-10(13)15-8/h7H,4-6H2,1-3H3,(H,14,16) .Chemical Reactions Analysis
The reactivity of these compounds towards some chemical reagents has been observed to produce different heterocyclic derivatives .Physical and Chemical Properties Analysis
The compound “tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate” is a solid at room temperature and should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Salt and Co-crystal Formation :
- Jin et al. (2012) studied non-covalent interactions between 6-bromobenzo[d]thiazol-2-amine and carboxylic acid derivatives, leading to a better understanding of binding mechanisms. They prepared anhydrous and hydrated multicomponent organic acid–base adducts with various carboxylic acids. These compounds were characterized using X-ray diffraction, IR, melting point, and elemental analysis, revealing insights into hydrogen bonding and other interactions in supramolecular assemblies (Jin et al., 2012).
Organic Acid–Base Adducts :
- Jin et al. (2014) synthesized six anhydrous organic acid–base adducts of 6-bromobenzo[d]thiazol-2-amine with various organic acids. The compounds were characterized by X-ray diffraction, IR, and elemental analysis, exploring hydrogen bonds and other noncovalent interactions in their structures (Jin et al., 2014).
Modular Synthesis of Tetrahydrobenzo[b]azepines :
- Liu et al. (2021) developed a method for synthesizing Tetrahydrobenzo[b]azepines (THBAs) from simple aryl iodides using palladium/norbornene cooperative catalysis. This method is significant for creating functionalized THBAs, which are common in bioactive compounds (Liu et al., 2021).
Substituted Aryl Thioureas Conversion :
- Jordan et al. (2003) showed that benzyltrimethylammonium tribromide can be used as an electrophilic bromine source to convert arylthioureas into functionalized 2-aminobenzothiazoles, which is easier to control and minimizes aromatic bromination (Jordan et al., 2003).
Electrochemically Initiated Oxidative Amination :
- Gao et al. (2014) developed an electrochemically promoted coupling of benzoxazoles and amines to form 2-aminobenzoxazoles. This process is environmentally friendly as it avoids the use of excess chemical oxidant or large amounts of supporting electrolyte (Gao et al., 2014).
Mechanism of Action
Safety and Hazards
The related compound “tert-Butyl (2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazol-6-yl)carbamate” has been classified with the signal word “Warning” and hazard statements H302-H315-H319-H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
Properties
IUPAC Name |
2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2S/c8-7-10-5-2-1-4(9)3-6(5)11-7/h4H,1-3,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKZWJPJKNKMPQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(CC1N)SC(=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50735436 | |
Record name | 2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50735436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1379295-90-5 | |
Record name | 2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50735436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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